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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302

An In-depth Technical Guide to Decylamine for Researchers and Drug Development
Professionals

Abstract

Decylamine, a primary alkylamine with a ten-carbon chain, is a versatile compound in organic
chemistry and materials science.[1][2] Its amphiphilic nature, stemming from a hydrophobic
decyl tail and a hydrophilic amine head, underpins its utility as a surfactant, corrosion inhibitor,
and a key intermediate in the synthesis of more complex molecules, including pharmaceuticals
and agrochemicals.[3][4][5] This guide provides a comprehensive overview of decylamine's
chemical formula, structure, physicochemical properties, and a detailed experimental protocol
for its synthesis.

Chemical Identity and Structure

Decylamine is a straight-chain primary amine.[5] The molecule consists of a ten-carbon alkyl
group (decyl group) attached to an amino group (-NH2).[4][5] This structure imparts both
hydrophobic and hydrophilic characteristics to the molecule.[3][5]

Chemical Formula: C1o0H23N[3][6][7]

IUPAC Name: decan-1-amine[3][6][7]

CAS Number: 2016-57-1[3][6][7]

Synonyms: 1-Aminodecane, n-Decylamine, 1-Decanamine[6][8]
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e Molecular Structure: The canonical SMILES representation is CCCCCCCCCCN.[6][7]

Physicochemical Properties

The physical and chemical properties of decylamine are summarized in the table below. It is a
colorless liquid at room temperature with a characteristic amine or ammonia-like odor.[4][6][9] It
is slightly soluble in water but readily soluble in organic solvents like ethanol and ether.[9][10]

Property Value

Molecular Weight 157.30 g/mol [6][11]

Appearance Colorless to pale yellow liquid[4][5]
Odor Amine/ammonia-like[4][6][9]
Melting Point 12-17 °C[6][9][11]

Boiling Point 216-220.5 °C[6][9][12]

Density 0.787 g/mL at 25 °C[9][11]

Vapor Density 5.5 (Air = 1)[4][6]

Water Solubility 550 mg/L at 25 °C[4][6]

Refractive Index 1.436 at 20 °C[9][12]

Synthesis and Reactivity

Decylamine can be synthesized through several methods, including the reductive amination of
decanal, the reduction of decanenitrile, and the alkylation of ammonia with a decyl halide.[3][4]
As a primary amine, it undergoes typical reactions such as acylation, alkylation, and
condensation to form a variety of derivatives including amides and imines.[10][13] It is a
nucleophilic and basic compound.[2][10]

Experimental Protocol: Synthesis of Decylamine via
Reductive Amination
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This protocol details the synthesis of decylamine from decanal and ammonia using a reducing

agent.[3]

Materials:

Decanal (C10H200)

Ammonia (NHs)

Sodium cyanoborohydride (NaBHsCN) or Hydrogen gas (Hz) with a Palladium catalyst (Pd)
Anhydrous ethanol (or another suitable solvent)

Round-bottom flask

Magnetic stirrer

Apparatus for inert atmosphere (e.g., nitrogen or argon)

Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation
apparatus)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve decanal in
anhydrous ethanol.

Imine Formation: Add a solution of ammonia in ethanol to the decanal solution. Stir the
mixture at room temperature to facilitate the formation of the corresponding imine
(C10H21CH=NH).[3]

Reduction:

o Using NaBHsCN: Slowly add sodium cyanoborohydride to the reaction mixture. The
reaction is typically carried out at a controlled temperature between 25-60°C.[3]

o Using Catalytic Hydrogenation: Alternatively, transfer the imine solution to a hydrogenation
reactor. Add a palladium catalyst and subject the mixture to hydrogen gas pressure.
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e Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until
the starting material is consumed.

o Workup:
o Quench the reaction by carefully adding water.

o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).

o Combine the organic extracts and wash with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSOa).
 Purification:

o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.

o Purify the crude decylamine by fractional distillation to obtain the final product.

Applications in Research and Development

Decylamine serves as a crucial building block in the synthesis of various organic compounds.
[1] Itis used in the preparation of surfactants, corrosion inhibitors, and as a capping agent for
the synthesis of nanoparticles.[3][4] In the pharmaceutical industry, it is utilized as an
intermediate in the synthesis of biologically active molecules.[1] For instance, it has been used
in the synthesis of the dynole 2-24 series of compounds through reductive amination.[3][9]

Visualization of Synthetic Pathway

The following diagram illustrates the workflow for the synthesis of decylamine via reductive
amination.
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Caption: Workflow for the synthesis of decylamine.

Safety and Handling

Decylamine is a flammable liquid and can cause skin and eye irritation.[4][9] It is incompatible
with strong oxidizing agents and acids.[4][9] It should be handled in a well-ventilated area using
appropriate personal protective equipment, including gloves and safety goggles.[4]
Decylamine can absorb carbon dioxide from the air.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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